Cas no 920178-53-6 (1-(4-bromobenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(4-bromobenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 920178-53-6
• MF: C₂₂H₂₀BrN₇O
• MW: 478.344502449036
• CID: 5495500
• Update Time: 2025-07-15

1-(4-bromobenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-[4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• 1-(4-bromobenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C22H20BrN7O/c1-15-2-8-18(9-3-15)30-21-19(26-27-30)20(24-14-25-21)28-10-12-29(13-11-28)22(31)16-4-6-17(23)7-5-16/h2-9,14H,10-13H2,1H3
• InChI Key： NMQJSKOVYPPEHO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)(N1CCN(C2=NC=NC3N(C4=CC=C(C)C=C4)N=NC=32)CC1)=O

Additional information on 1-(4-bromobenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Introduction to 1-(4-bromobenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS No. 920178-53-6)

1-(4-bromobenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine, a compound with the CAS number 920178-53-6, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a triazolo-pyrimidin scaffold and a piperazine moiety, both of which are known for their biological activities and pharmacological properties.

The triazolo-pyrimidin core is a well-studied heterocyclic system that has been extensively investigated for its diverse biological activities. This scaffold is often associated with potent anti-inflammatory, antiviral, and anticancer properties. The presence of the piperazine moiety further enhances the compound's pharmacological profile by conferring additional functionalities such as improved solubility and enhanced binding affinity to specific receptors.

In recent years, the compound 1-(4-bromobenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine has been the subject of several research studies aimed at elucidating its biological activities and potential therapeutic applications. One notable study published in the Journal of Medicinal Chemistry (2022) reported that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer and lung cancer cells. The researchers attributed this activity to the compound's ability to inhibit key signaling pathways involved in cell proliferation and survival.

Beyond its anticancer properties, 1-(4-bromobenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

The structural complexity of 1-(4-bromobenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazinepiperazine ring to improve solubility and bioavailability. These modifications have shown promising results in preclinical studies.

In addition to its potential therapeutic applications, 1-(4-bromobenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

The synthesis of 1-(4-bromobenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

The safety profile of 1-(4-bromobenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

In conclusion, 1-(4-bromobenzoyl)-4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine